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Abstract

Angulatin A is a naturally occurring sesquiterpene polyol ester, a class of complex chemical
compounds isolated from the plant Celastrus angulatus. This technical guide provides a
detailed overview of the discovery, isolation, and structural elucidation of Angulatin A. It
includes a comprehensive summary of its physicochemical properties, detailed experimental
protocols for its extraction and purification, and an analysis of its known biological activities.
This document is intended to serve as a foundational resource for researchers in natural
product chemistry, pharmacology, and drug development, facilitating further investigation into
the therapeutic potential of this intricate molecule.

Introduction

Celastrus angulatus Maxim., a perennial woody vine belonging to the Celastraceae family, has
a long history in traditional medicine and is a well-known source of bioactive compounds.[1]
The plant is particularly rich in sesquiterpenoid polyol esters with a characteristic 3-
dihydroagarofuran skeleton.[1] These compounds have garnered significant scientific interest
due to their diverse biological activities, including insecticidal, antifeedant, and antitumor
effects.[1] Among the myriad of compounds isolated from this plant, Angulatin A stands as a
notable example of this chemical class.
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Discovery and Initial Isolation

Angulatin A was first reported as a known compound in a 2014 study by Zhang et al.,
published in Phytochemistry Letters.[2] The compound was isolated from the root bark of
Celastrus angulatus, collected in the Henan province of China.[3] The discovery was part of a
broader phytochemical investigation of the plant, which led to the identification of several new
and known sesquiterpene polyol esters.

Physicochemical Properties

Angulatin A is a white powder with the molecular formula C34H46013, corresponding to a
molecular weight of 662.72 g/mol .[2][4] Its chemical structure is characterized by a 3-
dihydroagarofuran core, variably esterified with acetic, benzoic, and isobutyric acids.[1]

Property Value Reference
Molecular Formula C34H46013 [4]
Molecular Weight 662.72 g/mol [4]
CAS Number 139979-81-0 [2]
Appearance White powder [4]
Boiling Point 694.9°C at 760 mmHg [4]
Density 1.3 glcm3 [4]
Flash Point 208.8°C [4]
Refractive Index 1.557 [4]

Experimental Protocols

The isolation and purification of Angulatin A from the root bark of Celastrus angulatus involve
a multi-step process of extraction and chromatography. The following is a generalized protocol
based on methodologies reported for sesquiterpene polyol esters from this plant.[1]

Plant Material Preparation
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The root bark of Celastrus angulatus is collected, washed, and air-dried in a shaded area. The
dried material is then ground into a coarse powder to increase the surface area for efficient
extraction.[1]

Extraction

The powdered root bark is typically extracted with an organic solvent such as methanol
(MeOH) at room temperature or under reflux for several hours. This process is often repeated
multiple times to ensure the maximum recovery of the target compounds.[1]

Fractionation

The crude extract is concentrated under reduced pressure to yield a residue. This residue is
then suspended in water and sequentially partitioned with solvents of increasing polarity, such
as petroleum ether, chloroform, and ethyl acetate, to separate compounds based on their
polarity.[1]

Chromatographic Purification

The fraction enriched with Angulatin A is subjected to a series of chromatographic techniques
for further purification.

o Column Chromatography: The enriched fraction is first separated by column chromatography
over silica gel, using a gradient elution system of increasing polarity (e.g., petroleum ether-
ethyl acetate).[1]

» Preparative Thin-Layer Chromatography (pTLC): Fractions containing a mixture of
compounds with similar polarities are further purified using pTLC on silica gel plates.[1]

» High-Performance Liquid Chromatography (HPLC): The final purification of Angulatin A is
often achieved using preparative or semi-preparative HPLC, typically on a C18 reversed-
phase column with a mobile phase consisting of a mixture of methanol and water or
acetonitrile and water.[1]
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A generalized workflow for the isolation of Angulatin A.

Structure Elucidation

The chemical structure of Angulatin A was determined using a combination of spectroscopic
techniques.

Spectroscopic Data

The following table summarizes the key spectroscopic data used for the structure elucidation of
Angulatin A.

Spectroscopic Technique Key Features

Determination of molecular weight and
Mass Spectrometry (MS) N
elemental composition.

Provides information on the proton environment
*H NMR Spectroscopy and connectivity.

Provides information on the carbon skeleton of
13C NMR Spectroscopy " ecul
e molecule.

Used to establish the detailed chemical
2D NMR (COSY, HSQC, HMBC) _
structure and stereochemistry.

Detailed NMR and MS data for Angulatin A are typically found in the primary research
publication and are crucial for its unambiguous identification.
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Elucidated Structure of Angulatin A
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Workflow for the structure elucidation of Angulatin A.

Biological Activity

The biological activities of many sesquiterpene polyol esters from Celastrus angulatus have
been investigated, with insecticidal and antitumor properties being the most prominent.[1]
However, specific biological activity data for Angulatin A is limited in the currently available
literature.

Insecticidal Activity

While many compounds from Celastrus angulatus exhibit insecticidal properties, specific data
on the insecticidal activity of Angulatin A, such as KD50 or LD50 values against specific insect
species, are not widely reported.[5]

Antitumor Activity

Preliminary research on extracts from Celastrus species has indicated potential antitumor
activity.[1] However, specific studies detailing the cytotoxic effects of pure Angulatin A against
cancer cell lines and the underlying signaling pathways are currently lacking.

Conclusion and Future Directions

Angulatin A is a well-characterized sesquiterpene polyol ester from Celastrus angulatus. While
its discovery, isolation, and structure have been established, there is a significant gap in the
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understanding of its specific biological activities and mechanisms of action. Future research
should focus on:

o Comprehensive Biological Screening: Evaluating the insecticidal, cytotoxic, anti-
inflammatory, and other potential therapeutic activities of purified Angulatin A.

e Mechanism of Action Studies: Investigating the specific molecular targets and signaling
pathways modulated by Angulatin A to understand its biological effects.

o Synthetic Studies: Developing synthetic or semi-synthetic routes to Angulatin A and its
analogs to enable further structure-activity relationship (SAR) studies and to provide a
sustainable source for future research.

This technical guide provides a solid foundation for researchers to build upon in their
exploration of Angulatin A and its potential applications in medicine and agriculture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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